Cas no 946682-30-0 (2-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)acetic acid)

2-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)acetic acid structure
946682-30-0 structure
Product Name:2-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)acetic acid
CAS No:946682-30-0
MF:C12H21NO5
MW:259.298844099045
MDL:MFCD09264196
CID:1984640
PubChem ID:17040196
Update Time:2025-09-24

2-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • [4-({[(2-methyl-2-propanyl)oxy]carbonyl}amino)tetrahydro-2h-pyran -4-yl]acetic Acid
    • AB12809
    • CTK0H3741
    • ANW-68723
    • 2-(4-(tert-butoxycarbonyl)piperazin-2-yl)acetic acid
    • 3-CARBOXYMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • N-Boc-3-Carboxymethylpiperazine
    • SureCN692003
    • 2-(4-(tert-butoxycarbonylamino)tetrahydro-2H-pyran-4-yl)acetic acid
    • (Boc-NH-THP)acetic acid
    • [4-AMINO(TETRAHYDRO-2H-PYRAN-4-YL)]ACETIC ACID, N-BOC PROTECTED
    • 4-[(tert-Butoxycarbonyl)amino]-4-(carboxymethyl)tetrahydro-2H-pyran, 4-Amino-4-(carboxymethyl)tetrahydro-2H-pyran, N-BOC protected
    • 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-2H-Pyran-4-acetic acid
    • 2-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)acetic acid
    • 946682-30-0
    • (4-Boc-amino-tetrahydropyran-4-yl)aceticacid
    • {4-[(tert-butoxycarbonyl)amino]oxan-4-yl}acetic acid
    • MFCD09264196
    • (4-BOC-AMINO-TETRAHYDROPYRAN-4-YL)-ACETIC ACID
    • (4-Boc-amino-tetrahydropyran-4-yl)acetic acid
    • 2-(4-((TERT-BUTOXYCARBONYL)AMINO)TETRAHYDRO-2H-PYRAN-4-YL)ACETIC ACID
    • PS-7374
    • EN300-306771
    • NFOXLDGTCZNVBA-UHFFFAOYSA-N
    • SCHEMBL3019001
    • N-Boc-2-(4-Aminooxan-4-yl)acetic acid
    • 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]oxan-4-yl]acetic acid
    • {4-[(tert-Butoxycarbonyl)amino]tetrahydro-2H-pyran-4-yl}acetic acid
    • AKOS025393494
    • DA-21753
    • CS-0434914
    • MDL: MFCD09264196
    • Inchi: 1S/C12H21NO5/c1-11(2,3)18-10(16)13-12(8-9(14)15)4-6-17-7-5-12/h4-8H2,1-3H3,(H,13,16)(H,14,15)
    • InChI Key: NFOXLDGTCZNVBA-UHFFFAOYSA-N
    • SMILES: O1CCC(CC(=O)O)(CC1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 259.14197277Da
  • Monoisotopic Mass: 259.14197277Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.9Ų

2-(4-{[(tert-butoxy)carbonyl]amino}oxan-4-yl)acetic acid Pricemore >>

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